Cas no 61317-50-8 (1H-Pyrazolo[3,4-f]quinoline, 1-acetyl-)

• Product Name: 1H-Pyrazolo[3,4-f]quinoline, 1-acetyl-
• CAS No: 61317-50-8
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 484331
• PubChem ID: 21853803
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-f]quinoline, 1-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-f]quinoline, 1-acetyl-
• 1-pyrazolo[3,4-f]quinolin-1-ylethanone
• 61317-50-8
• DTXSID40618800
• 1-(1H-Pyrazolo[3,4-f]quinolin-1-yl)ethan-1-one

• Inchi： 1S/C12H9N3O/c1-8(16)15-12-9(7-14-15)4-5-11-10(12)3-2-6-13-11/h2-7H,1H3
• InChI Key： UWADDRBTAVJRTM-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C(C=N1)=CC=C1C=2C=CC=N1

Computed Properties

• Exact Mass: 211.07467
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78